3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95%

• IUPAC Name: 3-chloro-5-(3-chloro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-2-3-9(6-13(8)15)10-4-11(14)7-12(16)5-10/h2-7,16H,1H3
• InChI Key: NQRGRCMCPHGJGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)O)Cl
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID20686002
• Molecular Weight: 253.12 g/mol
• CAS RN: 1261943-04-7

Description

3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% (3-CMP) is a synthetic phenolic compound used in various scientific research applications. It is a mono-chlorinated phenol with a molecular weight of 224.6 g/mol and a melting point of 140-142 °C. 3-CMP is a colorless to light yellow crystalline powder that is soluble in ethanol, methanol, and ethyl acetate and insoluble in water. It has a wide range of applications in the fields of biochemistry, physiology, and chemical synthesis.

Scientific Research Applications

3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% has several scientific research applications. It is used as a reagent for the synthesis of various compounds, such as 3-chloro-4-methylphenyl-2-methylpropanoic acid, 3-chloro-4-methylphenyl-2-methylpropanoic acid ethyl ester, and 3-chloro-4-methylphenyl-2-methylpropanoic acid methyl ester. It is also used as a starting material for the synthesis of 3-chloro-4-methylphenyl-2-methylpropanoic acid esters. In addition, 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% is used as a catalyst in the synthesis of various organic compounds, such as 1,2-dichloro-4-methylphenol, 2-chloro-4-methylphenol, and 3-chloro-4-methylphenyl-2-methylpropanoic acid ethyl ester.

Mechanism of Action

3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% has a variety of mechanisms of action, depending on the compound it is used to synthesize. In general, it acts as an electrophile, meaning it can react with nucleophiles to form covalent bonds. It can also act as an oxidizing agent, meaning it can oxidize other compounds to form more reactive molecules.
Biochemical and Physiological Effects
3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% has a variety of biochemical and physiological effects, depending on the compound it is used to synthesize. In general, it can act as an anti-inflammatory agent, meaning it can reduce inflammation. It can also act as an antioxidant, meaning it can reduce oxidative damage. In addition, 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% can act as an antimicrobial agent, meaning it can inhibit the growth of bacteria, fungi, and viruses.

Advantages and Limitations for Lab Experiments

3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% has several advantages and limitations for lab experiments. One advantage is that it is a relatively inexpensive reagent, making it an attractive option for researchers on a budget. Another advantage is that it is relatively safe to use in laboratory settings, as it is not highly toxic or volatile. One limitation is that it is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% is not very stable, meaning it can degrade quickly if not stored properly.

Future Directions

There are several potential future directions for 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% research. One potential future direction is to investigate its potential as a drug delivery system for targeted drug delivery. Another potential future direction is to explore its potential as an anti-cancer agent. In addition, 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% could be explored as a potential anti-bacterial agent, as well as a potential anti-fungal agent. Finally, 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% could be studied as a potential anti-viral agent, as well as a potential anti-inflammatory agent.

Synthesis Methods

3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95% can be synthesized by the reaction of 4-methylphenol and chlorine in aqueous sodium hydroxide solution. The reaction is carried out in a two-step process. In the first step, 4-methylphenol is reacted with chlorine in the presence of aqueous sodium hydroxide solution to form 3-chloro-4-methylphenol. In the second step, the 3-chloro-4-methylphenol is then reacted with chlorine in the presence of aqueous sodium hydroxide solution to form 3-Chloro-5-(3-chloro-4-methylphenyl)phenol, 95%. The reaction is carried out at room temperature and the final product is purified by recrystallization.